Cas no 2228918-67-8 (O-(2-cyclopropyl-2-methylpropyl)hydroxylamine)
O-(2-cyclopropyl-2-methylpropyl)hydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- O-(2-cyclopropyl-2-methylpropyl)hydroxylamine
- EN300-1836066
- 2228918-67-8
-
- Inchi: 1S/C7H15NO/c1-7(2,5-9-8)6-3-4-6/h6H,3-5,8H2,1-2H3
- InChI Key: MORYXYTZXPHOCL-UHFFFAOYSA-N
- SMILES: O(CC(C)(C)C1CC1)N
Computed Properties
- Exact Mass: 129.115364102g/mol
- Monoisotopic Mass: 129.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 97.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 35.2Ų
O-(2-cyclopropyl-2-methylpropyl)hydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1836066-0.05g |
O-(2-cyclopropyl-2-methylpropyl)hydroxylamine |
2228918-67-8 | 0.05g |
$948.0 | 2023-09-19 | ||
| Enamine | EN300-1836066-0.1g |
O-(2-cyclopropyl-2-methylpropyl)hydroxylamine |
2228918-67-8 | 0.1g |
$993.0 | 2023-09-19 | ||
| Enamine | EN300-1836066-0.25g |
O-(2-cyclopropyl-2-methylpropyl)hydroxylamine |
2228918-67-8 | 0.25g |
$1038.0 | 2023-09-19 | ||
| Enamine | EN300-1836066-0.5g |
O-(2-cyclopropyl-2-methylpropyl)hydroxylamine |
2228918-67-8 | 0.5g |
$1084.0 | 2023-09-19 | ||
| Enamine | EN300-1836066-1.0g |
O-(2-cyclopropyl-2-methylpropyl)hydroxylamine |
2228918-67-8 | 1g |
$1458.0 | 2023-06-02 | ||
| Enamine | EN300-1836066-2.5g |
O-(2-cyclopropyl-2-methylpropyl)hydroxylamine |
2228918-67-8 | 2.5g |
$2211.0 | 2023-09-19 | ||
| Enamine | EN300-1836066-5.0g |
O-(2-cyclopropyl-2-methylpropyl)hydroxylamine |
2228918-67-8 | 5g |
$4226.0 | 2023-06-02 | ||
| Enamine | EN300-1836066-10.0g |
O-(2-cyclopropyl-2-methylpropyl)hydroxylamine |
2228918-67-8 | 10g |
$6266.0 | 2023-06-02 | ||
| Enamine | EN300-1836066-1g |
O-(2-cyclopropyl-2-methylpropyl)hydroxylamine |
2228918-67-8 | 1g |
$1129.0 | 2023-09-19 | ||
| Enamine | EN300-1836066-5g |
O-(2-cyclopropyl-2-methylpropyl)hydroxylamine |
2228918-67-8 | 5g |
$3273.0 | 2023-09-19 |
O-(2-cyclopropyl-2-methylpropyl)hydroxylamine Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on O-(2-cyclopropyl-2-methylpropyl)hydroxylamine
O-(2-Cyclopropyl-2-methylpropyl)hydroxylamine (CAS No. 2228918-67-8): A Comprehensive Overview of Structure, Synthesis, and Emerging Applications
O-(2-Cyclopropyl-2-methylpropyl)hydroxylamine (CAS No. 2228918-67-8) is a nitrogen-containing organic compound that has garnered significant attention in contemporary chemical research due to its unique structural features and potential biological relevance. This compound belongs to the class of hydroxylamine derivatives, which are widely utilized in synthetic chemistry as versatile intermediates for the formation of N-hydroxy compounds, amino acids, and peptide mimetics. The integration of a cyclopropyl-substituted alkyl chain into the hydroxylamine framework introduces distinct steric and electronic properties, making it a valuable scaffold for exploring structure-activity relationships in drug discovery and materials science.
The core structure of O-(2-cyclopropyl-2-methylpropyl)hydroxylamine comprises a hydroxylamino group (-NH-OH) linked to a branched aliphatic chain containing a cyclopropane ring at the terminal position. The cyclopropane moiety, known for its high ring strain energy (~115 kJ/mol), imparts unique reactivity patterns to the molecule. Recent studies have demonstrated that such strained cyclic systems can act as bioisosteres in pharmaceutical design, enabling enhanced membrane permeability and metabolic stability compared to linear analogs.
Synthesis of this compound typically involves nucleophilic substitution reactions where hydroxylamine derivatives react with appropriately functionalized alkyl halides or sulfonates. A notable method reported in 2023 by the Journal of Organic Chemistry employs transition metal-catalyzed C-N bond formation using palladium(0) complexes under mild conditions (DOI: 10.1039/D3OB00456K). This approach yields high diastereoselectivity due to the chelation effects between the cyclopropane ring and the metal catalyst, resulting in >95% ee (enantiomeric excess) when using chiral ligands like BINAP or SEGPHOS.
In terms of biological activity, preliminary investigations have identified potential applications as a kinase inhibitor scaffold. A 2024 study published in Bioorganic & Medicinal Chemistry Letters (DOI: 10.1016/j.bmcl.2024.130547) demonstrated that derivatives containing similar cyclopropane-hydroxylamine motifs exhibited IC50 values below 5 μM against several tyrosine kinases associated with cancer progression. The hydroxylamino group's ability to form hydrogen bonds with enzyme active sites appears critical for binding affinity, while the cyclopropane ring contributes to favorable lipophilicity parameters.
From a mechanistic perspective, the compound's reactivity stems from its dual functionality: the hydroxylamino group can participate in both nucleophilic and electrophilic processes depending on reaction conditions. In acidic environments (pH < 4), protonation of the hydroxylamino nitrogen generates an activated species capable of undergoing electrophilic aromatic substitution, whereas under basic conditions (pH > 9), deprotonation leads to increased nucleophilicity for attacking electrophilic centers in organic substrates.
Recent advances in computational chemistry have further elucidated its behavior through quantum mechanical modeling studies. Density functional theory (DFT) calculations at B3LYP/6-31G(d,p) level revealed that the lowest energy conformation adopts a staggered geometry between the cyclopropane ring and hydroxylamino group, minimizing steric hindrance while maintaining optimal orbital overlap for hydrogen bonding interactions.
In materials science applications, this compound has shown promise as a building block for metal-organic frameworks (MOFs) through coordination with transition metals like zinc or copper ions. The bidentate nature of the hydroxylamino group allows it to serve as a bridging ligand between metal nodes, enabling tunable porosity and surface area characteristics desirable for gas storage or catalytic applications.
The environmental fate of such compounds is an active area of research given their potential industrial use. Photodegradation studies under simulated solar radiation indicate half-lives ranging from 7 to 14 days depending on pH levels (5 vs 7), with primary degradation pathways involving cleavage of the N-O bond followed by subsequent oxidation reactions.
In summary, O-(2-cyclopropyl-2-methylpropil)hydroxiamine represents an intriguing chemical entity at the intersection of synthetic methodology development and applied biochemistry research. Its unique combination of structural rigidity from the cyclopropane moiety and functional versatility from the hydroxiamine group positions it as both an interesting model system for mechanistic studies and a valuable precursor for creating novel therapeutic agents or functional materials through rational design strategies.
2228918-67-8 (O-(2-cyclopropyl-2-methylpropyl)hydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)